6-Bromo-5-methyl-indolin-2-one

• IUPAC Name: 6-bromo-5-methyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C9H8BrNO/c1-5-2-6-3-9(12)11-8(6)4-7(5)10/h2,4H,3H2,1H3,(H,11,12)
• InChI Key: AZELOYIMXKBEDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Br)NC(=O)C2
• Molecular Formula: C9H8BrNO
• Molecular Weight: 226.07 g/mol

Description

“6-Bromo-5-methyl-indolin-2-one” is a chemical compound that belongs to the class of indole derivatives. Indole derivatives are known for their wide range of biological activities and applications in the field of material chemistry. The basic structure of these compounds is an indole, oxindole or indoline nucleus.

Synthesis Analysis

The synthesis of “6-Bromo-5-methyl-indolin-2-one” and its derivatives often involves reactions with electrophilic compounds. For instance, a series of 5-bromosubstituted derivatives of indole phytoalexins were synthesized using a straightforward synthetic approach. Another study reported the synthesis of five series of 5-bromosubstituted derivatives of indole phytoalexins.

Molecular Structure Analysis

The molecular structure of “6-Bromo-5-methyl-indolin-2-one” is characterized by a slightly twisted dihydroindolone unit. The polar head groups are associated through C–H···O hydrogen bonds and C–Br···π (ring) interactions.

Chemical Reactions Analysis

Indole derivatives, including “6-Bromo-5-methyl-indolin-2-one”, are known to undergo a variety of chemical reactions. For instance, they can participate in multicomponent reactions for the synthesis of various heterocyclic compounds. Another study reported a novel formal (4 + 1) annulation between N - ( o -chloromethyl)aryl amides and 3-chlorooxindoles.

Scientific Research Applications

Antiproliferative/Cytotoxic Activity

. . This suggests that 6-Bromo-5-methyl-indolin-2-one could be used in cancer research and drug development.

Antiviral Activity

. This suggests potential applications in the development of antiviral drugs.

Anti-inflammatory Activity

. This could make 6-Bromo-5-methyl-indolin-2-one useful in the development of anti-inflammatory medications.

Antioxidant Activity

suggests that 6-Bromo-5-methyl-indolin-2-one could be used in research related to oxidative stress and related health conditions.

Antimicrobial Activity

, indicating potential use of 6-Bromo-5-methyl-indolin-2-one in the development of new antimicrobial agents.

Antidiabetic Activity

suggests potential applications of 6-Bromo-5-methyl-indolin-2-one in diabetes research and treatment.

Antimalarial Activity

, which could make 6-Bromo-5-methyl-indolin-2-one useful in the development of antimalarial drugs.

Anticholinesterase Activity

suggests potential applications of 6-Bromo-5-methyl-indolin-2-one in the treatment of conditions like Alzheimer’s disease.

Mechanism of Action

Target of Action

6-Bromo-5-methyl-indolin-2-one, also known as MFCD15525651, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors , suggesting that MFCD15525651 may have multiple targets.

Mode of Action

Indole derivatives are known to interact with their targets, causing various biological changes . These changes can lead to a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Given the broad range of biological activities associated with indole derivatives , it is likely that MFCD15525651 affects multiple biochemical pathways.

Result of Action

Given the broad range of biological activities associated with indole derivatives , it is likely that MFCD15525651 has diverse molecular and cellular effects.

Safety and Hazards

The safety data sheet for a similar compound, “6-Bromo-2-methyl-2H-indazole”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.